OLIVAMIDOPROPYLAMINE OXIDE
Description
Olivamidopropylamine Oxide is a surfactant derived from olive oil, primarily used in cosmetic formulations for its cleansing and foaming properties. Structurally, it consists of an olive oil fatty acid (typically oleic acid) conjugated with a propylamine oxide group. This amphiphilic structure enables it to reduce surface tension, emulsify oils, and enhance the sensory attributes of personal care products .
Properties
CAS No. |
124046-32-8 |
|---|---|
Molecular Formula |
C7H9N3O4 |
Synonyms |
OLIVAMIDOPROPYLAMINE OXIDE |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Differences
- Surfactant Efficiency : Olivamidopropylamine Oxide and Myristamidopropylamine Oxide both function as surfactants, but the olive oil-derived hydrophobic tail in the former may offer superior biodegradability and mildness compared to the myristyl chain in the latter .
- Antistatic Properties : Unlike Olivamidopropylamine Oxide, Olivamidopropyl Dimethylamine and its lactate derivative are specialized for antistatic applications, likely due to their cationic charge enhancing hair and fiber conditioning .
- Zwitterionic Behavior : Olivamidopropyl Betaine’s betaine group enables pH-stable foaming, making it suitable for sensitive skin formulations, a trait less emphasized in Olivamidopropylamine Oxide .
Structural Variations
- Cationic vs. Nonionic: Olivamidopropyl Dimethylamine derivatives carry a positive charge, whereas Olivamidopropylamine Oxide is nonionic, affecting their interaction with negatively charged surfaces like hair and skin .
Research and Industry Insights
- Sustainability : Olive oil-based surfactants are increasingly favored for renewable sourcing, though performance trade-offs (e.g., foam stability) may exist compared to synthetic alternatives .
- Regulatory Trends : Stricter regulations on amine oxides (e.g., nitrosamine limits) may drive reformulation efforts, with betaines and lactate salts emerging as alternatives .
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